Cas no 941540-11-0 (2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol)

• Product Name: 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol
• CAS No: 941540-11-0
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 5430630
• PubChem ID: 17027785
• Update Time: 2025-07-02

2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• F3287-0738
• 941540-11-0
• VU0608831-1
• 2-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]propan-2-ol
• 2-(1-(3-phenoxypropyl)-1H-benzo[d]imidazol-2-yl)propan-2-ol
• 2-[1-(3-phenoxypropyl)benzimidazol-2-yl]propan-2-ol
• AKOS000272209
• Z314606026
• α,α-Dimethyl-1-(3-phenoxypropyl)-1H-benzimidazole-2-methanol
• 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol

• Inchi： 1S/C19H22N2O2/c1-19(2,22)18-20-16-11-6-7-12-17(16)21(18)13-8-14-23-15-9-4-3-5-10-15/h3-7,9-12,22H,8,13-14H2,1-2H3
• InChI Key： RHNFKWLOWDDLMS-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)N(CCCOC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.4±35.0 °C(Predicted)
• pka: 13.95±0.29(Predicted)

Additional information on 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol

Research Briefing on 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol (CAS: 941540-11-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzimidazole derivatives, particularly 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol (CAS: 941540-11-0). This compound has garnered attention due to its potential therapeutic applications and unique chemical properties. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol belongs to the benzimidazole class, which is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer effects. Recent studies have explored its mechanism of action, particularly its interaction with cellular targets such as enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on specific kinase pathways, suggesting potential applications in oncology.

In terms of synthesis, recent methodologies have focused on optimizing the yield and purity of 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol. A study in Organic & Biomolecular Chemistry (2024) reported a novel catalytic approach that significantly reduces by-products and enhances scalability. This advancement is critical for future industrial production and clinical trials.

Biological evaluations have further elucidated the compound's pharmacokinetic profile. Preclinical studies in animal models have shown promising bioavailability and low toxicity, as detailed in a recent issue of European Journal of Pharmaceutical Sciences (2024). These findings support its potential as a lead compound for further drug development.

Despite these advancements, challenges remain, including the need for more extensive toxicological studies and formulation optimization. Researchers are also investigating its potential synergies with existing therapeutics to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpropan-2-ol (CAS: 941540-11-0) represents a promising candidate in medicinal chemistry, with ongoing research paving the way for its therapeutic application. Future studies should focus on clinical validation and addressing remaining pharmacological challenges.